Cas no 95-21-6 (2-Methylbenzoxazole)

2-Methylbenzoxazole structure
2-Methylbenzoxazole structure
Product Name:2-Methylbenzoxazole
CAS No:95-21-6
MF:C8H7NO
MW:133.147281885147
MDL:MFCD00005771
CID:34784
PubChem ID:7225
Update Time:2023-10-31

2-Methylbenzoxazole Chemical and Physical Properties

Names and Identifiers

    • 2-Methylbenzoxazole
    • 2-METHYLBENOXAZOLE
    • METHYL-1,3-BENZOXAZOLINONE
    • 2-METHYL-5-CHLORO-6-BENZOXAZOLAMINE
    • Ethanesulfonyl chloride
    • ESC
    • 2-Methylbenzo[d]oxazole
    • 2-methyl-1,3-benzoxazole
    • 2-METHYLBENZODOXAZOLE
    • 2-Methyl-benzooxazole
    • 2-Methylbenzoxazoic
    • 2-Methylbenzoxazol
    • Benzoxazole,2-methyl
    • METHYLBENZOXAZOLE
    • TABAXOL
    • usafek-982
    • NSC 3824
    • BENZOXAZOLE, 2-METHYL-
    • 2-methyl-benzoxazole
    • 2-Methyl-4,5-benzo-oxazole
    • 2-Methyl-4,5-benzoxazole
    • 2-Methylbenzoxazol [Czech]
    • Z0P021V3TI
    • DQSHFKPKFISSNM-UHFFFAOYSA-N
    • Benzoxazole, methyl-
    • 2-Methylbenzoxazole.
    • PubChem8631
    • KSC457Q9L
    • 2-Methyl-1,3-benzoxazole #
    • 2-Methylbenzoxazole (ACI)
    • MDL： MFCD00005771
    • Inchi： 1S/C8H7NO/c1-6-9-7-4-2-3-5-8(7)10-6/h2-5H,1H3
    • InChI Key： DQSHFKPKFISSNM-UHFFFAOYSA-N
    • SMILES： N1=C(C)OC2C1=CC=CC=2
    • BRN： 112297

Computed Properties

  • Exact Mass: 133.05300
  • Monoisotopic Mass: 133.053
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.2

Experimental Properties

  • Color/Form: Colorless or light yellow liquid.
  • Density: 1.121 g/mL at 25 °C(lit.)
  • Melting Point: 5-10 °C (lit.)
  • Boiling Point: 178 °C(lit.)
  • Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
  • Refractive Index: n20/D 1.550(lit.)
  • Water Partition Coefficient: Not miscible in water.
  • PSA: 26.03000
  • LogP: 2.13620
  • FEMA: 3256
  • Solubility: Soluble in ethanol and ether, insoluble in water.

2-Methylbenzoxazole Security Information

  • Symbol: GHS05 GHS07
  • Prompt：warning
  • Signal Word：Danger
  • Hazard Statement： H302-H315-H318-H335
  • Warning Statement： P261-P280-P305+P351+P338
  • Hazardous Material transportation number：UN 1760
  • WGK Germany：3
  • Hazard Category Code： 22-37/38-41
  • Safety Instruction： S26-S36/37/39-S37/39
  • FLUKA BRAND F CODES：8
  • RTECS：DM4850000
  • Hazardous Material Identification： Xn
  • HazardClass：8
  • PackingGroup：III
  • TSCA：Yes
  • Storage Condition：Refrigerator
  • Safety Term：8
  • Packing Group：III
  • Risk Phrases：R22; R36/37/38

2-Methylbenzoxazole Customs Data

  • HS CODE：29349990
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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2-Methylbenzoxazole Production Method

Production Method 1

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Hydrogen (T-4)-dioxobis[sulfato(2-)-κO]tungstate(2-) (2:1) ;  9 min, 80 - 90 °C
Reference
Tungstate sulfuric acid as an efficient catalyst for the synthesis of benzoxazoles and benzothiazoles under solvent-free conditions
Farahi, Mahnaz; Karami, Bahador; Azari, Masume, Comptes Rendus Chimie, 2013, 16(11), 1029-1034

Production Method 2

1445-45-0 1445-45-0
95-21-6 95-21-6
Reaction Conditions
1.1 Reagents: Acetic acid ,  Indium Solvents: Benzene ,  Water ;  1 h, reflux
Reference
Indium-mediated one-pot synthesis of benzoxazoles or oxazoles from 2-nitrophenols or 1-aryl-2-nitroethanones
Lee, Jung June; Kim, Jihye; Jun, Young Moo; Lee, Byung Min; Kim, Byeong Hyo, Tetrahedron, 2009, 65(43), 8821-8831

Production Method 3

95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Phosphonic acid, P-dodecyl-, zirconium(4+) salt (2:1) ;  2 h, 100 °C
1.2 Reagents: Sodium bicarbonate Solvents: Dichloromethane ,  Water
Reference
Zirconium dodecylphosphonate: selective and constructive catalyst for preparation of 2-Alkyl benzoxazoles from aliphatic carboxylic acids
Ghassamipour, Soheila; Khadem Keshavarzi, Rasool, Iranian Journal of Chemistry & Chemical Engineering, 2017, 36(1), 27-33

Production Method 4

95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ;  16 h, reflux
Reference
Hydrogen-bond-supported dimeric boron complexes of potentially tetradentate β-diketiminate ligands
Barbon, Stephanie M.; Staroverov, Viktor N.; Boyle, Paul D.; Gilroy, Joe B., Dalton Transactions, 2014, 43(1), 240-250

Production Method 5

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: 1H-Imidazolium, 1-methyl-3-(3-sulfopropyl)-, tetracosa-μ-oxododecaoxo[μ12-[phosp… Solvents: Water ;  18 min, rt
Reference
A Green and Efficient Protocol for the Synthesis of Quinoxaline, Benzoxazole and Benzimidazole Derivatives Using Heteropolyanion-Based Ionic Liquids: As a Recyclable Solid Catalyst
Vahdat, Seyed Mohammad; Baghery, Saeed, Combinatorial Chemistry & High Throughput Screening, 2013, 16(8), 618-627

Production Method 6

614-80-2 614-80-2
95-21-6 95-21-6
Reaction Conditions
1.1 Reagents: Phosphorus oxychloride Solvents: Chloroform ;  1 h, reflux
1.2 Reagents: Sodium hydroxide Solvents: Water ;  pH 8, 0 °C
Reference
Regioselective Syntheses of 2- and 4-Formylpyrido[2,1-b]benzoxazoles
Li, Ke-Lai; Du, Zong-Bo; Guo, Can-Cheng; Chen, Qing-Yun, Journal of Organic Chemistry, 2009, 74(9), 3286-3292

Production Method 7

33047-12-0 33047-12-0
95-21-6 95-21-6
Reaction Conditions
Reference
A comparison of some pyrolysis reactions of benzotriazoles, benzisoxazolones and benzisothiazolones
Janowski, Wit K.; Prager, Rolf H.; Smith, Jason A., Perkin 1, 2000, (19), 3212-3216

Production Method 8

1196-29-8 1196-29-8
95-21-6 95-21-6
Reaction Conditions
1.1 Solvents: Benzene
Reference
Use of zeolite catalysts for efficient synthesis of benzoxazoles via Beckmann rearrangement
Bhawal, B. M.; Mayabhate, S. P.; Likhite, A. P.; Deshmukh, A. R. A. S., Synthetic Communications, 1995, 25(21), 3315-21

Production Method 9

1445-45-0 1445-45-0
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Tin oxide (SnO2) (Nanoparticles) Solvents: Ethanol ;  30 min, rt
Reference
Application of nano SnO2 as a green and recyclable catalyst for the synthesis of 2-aryl or alkylbenzoxazole derivatives under ambient temperature
Vahdat, Seyed Mohammad; Raz, Shima Ghafouri; Baghery, Saeed, Journal of Chemical Sciences (Bangalore, 2014, 126(3), 579-585

Production Method 10

5467-64-1 5467-64-1
82833-70-3 82833-70-3
95-21-6 95-21-6
Reaction Conditions
Reference
Photolysis and thermolysis of phenyl azide in acetic acid
Takeuchi, Hiroshi; Koyama, Kikuhiko, Journal of the Chemical Society, 1981, (5), 202-4

Production Method 11

62-55-5 62-55-5
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Ferrocene, 1-(2-iodoethynyl)-2-phenyl- Solvents: Toluene ;  15 h, 90 °C
Reference
Disubstituted Ferrocenyl Iodo- and Chalcogenoalkynes as Chiral Halogen and Chalcogen Bond Donors
Mamane, Victor ; Peluso, Paola; Aubert, Emmanuel; Weiss, Robin; Wenger, Emmanuel; et al, Organometallics, 2020, 39(21), 3936-3950

Production Method 12

24823-81-2 24823-81-2
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Sulfuric acid ;  2 min
Reference
Silica-sulfuric acid catalyzed microwave-assisted synthesis of substituted benzoxazoles and their antimicrobial activity
Anand, M.; Ranjitha, A.; Himaja, M., International Research Journal of Pharmacy, 2011, 2(4), 211-213

Production Method 13

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Acetic acid, 2,2,2-trifluoro-, bismuth(3+) salt (3:1) ;  2 min, rt
Reference
Mild and efficient synthesis of benzoxazoles, benzothiazoles, benzimidazoles, and oxazolo[4,5-b]pyridines catalyzed by Bi(III) salts under solvent-free conditions
Mohammadpoor-Baltork, Iraj; Khosropour, Ahmad R.; Hojati, Seyedeh F., Monatshefte fuer Chemie, 2007, 138(7), 663-667

Production Method 14

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: 1,3-Dibromo-5,5-dimethylhydantoin ;  2 min, rt
Reference
1,3-Dibromo-5,5-dimethylhydantoin as an efficient homogeneous catalyst for synthesis of benzoxazoles, benzimidazoles, and oxazolo[4,5-b]pyridines
Hojati, Seyedeh Fatemeh; Maleki, Behrooz; Beykzadeh, Zahra, Monatshefte fuer Chemie, 2011, 142(1), 87-91

Production Method 15

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Sulfuric acid (silica-supported) ;  2 h, rt
Reference
Silica sulfuric acid catalyzed synthesis of benzoxazoles, benzimidazoles and oxazolo[4,5-b]pyridines under heterogeneous and solvent-free conditions
Mohammadpoor-Baltork, I.; Moghadam, M.; Tangestaninejad, S.; Mirkhani, V.; Zolfigol, M. A.; et al, Journal of the Iranian Chemical Society, 2008, 5,

Production Method 16

33047-12-0 33047-12-0
95-21-6 95-21-6
Reaction Conditions
Reference
The synthesis of oxazoles by thermolysis or photolysis of 2-acyl isoxazol-5-ones
Ang, Kiah H.; Prager, Rolf H.; Smith, Jason A.; Weber, Ben; Williams, Craig M., Tetrahedron Letters, 1996, 37(5), 675-8

Production Method 17

614-80-2 614-80-2
95-21-6 95-21-6
Reaction Conditions
1.1 Reagents: Trifluoroacetic acid ,  Potassium peroxymonosulfate sulfate (2KHSO5.KHSO4.K2SO4) Solvents: 1,4-Dioxane ;  rt → 90 °C
Reference
C-H oxygenation and N-trifluoroacylation of arylamines under metal-free conditions. A convenient approach to 2-aminophenols and N-trifluoroacyl-ortho-aminophenols
Venkateswarlu, Vunnam; Kumar, K. A. Aravinda; Balgotra, Shilpi; Reddy, G. Lakshma; Srinivas, M.; et al, Chemistry - A European Journal, 2014, 20(22), 6641-6645

Production Method 18

95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Montmorillonite ((Al1.33-1.67Mg0.33-0.67)(Ca0-1Na0-1)0.33Si4(OH)2O10.xH2O) Solvents: Acetonitrile ;  14 h, 90 °C
Reference
Metal free montmorillonite KSF clay catalyzed practical synthesis of benzoxazoles and benzothiazoles under aerobic conditions
Kummari, Vijaya Babu; Chiranjeevi, Kalavakuntla; Suman Kumar, Alleni; Aravind Kumar, Rathod; Yadav, Jhillu Singh, Synthetic Communications, 2019, 49(23), 3335-3342

Production Method 19

613-93-4 613-93-4
95-21-6 95-21-6
Reaction Conditions
1.1 Reagents: Cesium carbonate Solvents: Water ;  10 min
Reference
Synthesis method of benzoxazole by microwave radiation of benzamide compound in aqueous phase
, China, , ,

Production Method 20

78-39-7 78-39-7
95-21-6 95-21-6
Reaction Conditions
1.1 Catalysts: Bismuth triflate ;  3 h
Reference
Bismuth(III) trifluoromethanesulfonate
Ollevier, Thierry; Nadeau, Etienne; Desyroy, Valerie, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-6

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